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Compound of Interest

Compound Name: Bekanamycin sulfate

Cat. No.: B7818833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bekanamycin sulfate, also known as Kanamycin B, is an aminoglycoside antibiotic effective

against a broad spectrum of Gram-positive and Gram-negative bacteria, as well as

mycoplasma.[1][2] Its primary mechanism of action involves the irreversible binding to the 30S

ribosomal subunit of bacteria, which disrupts protein synthesis and ultimately leads to bacterial

cell death.[3] This potent bactericidal activity makes bekanamycin sulfate a critical component

in various research applications, particularly as a selective agent for bacteria transformed with

plasmids conferring kanamycin resistance.

These application notes provide a comprehensive guide to calculating, preparing, and storing

bekanamycin sulfate working solutions to ensure experimental accuracy and reproducibility.

Data Presentation
A summary of the key quantitative data for bekanamycin sulfate is presented in the table

below for easy reference.
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Property Value Citations

Synonyms
Kanamycin B sulfate,

Kanendos, Stereocidin

Molecular Formula C₁₈H₃₇N₅O₁₀ · H₂SO₄

Molecular Weight 581.59 g/mol

Solubility in Water 50 mg/mL to 100 mg/mL

Recommended Stock

Concentration
10 mg/mL to 100 mg/mL

Typical Working Concentration
50 µg/mL (can range from 10-

100 µg/mL)

Storage (Aliquots)

-20°C for long-term (up to 6

months); 2-8°C for short-term

(weeks)

Experimental Protocols
I. Preparation of a Bekanamycin Sulfate Stock Solution
(50 mg/mL)
This protocol outlines the steps to prepare a sterile 50 mg/mL stock solution of bekanamycin
sulfate.

Materials:

Bekanamycin sulfate powder

Sterile, ultrapure water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile syringe (e.g., 10 mL or 20 mL)

Sterile 0.22 µm syringe filter
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Sterile microcentrifuge tubes for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Calculations: To prepare 10 mL of a 50 mg/mL stock solution, you will need 500 mg of

bekanamycin sulfate powder.

Weighing: In a clean, designated weighing area, carefully weigh out 500 mg of

bekanamycin sulfate powder and transfer it to a sterile conical tube.

Dissolving: Add approximately 8 mL of sterile, ultrapure water to the conical tube containing

the powder. Vortex or mix gently until the powder is completely dissolved. The resulting

solution should be clear and colorless.

Volume Adjustment: Adjust the final volume to 10 mL with sterile, ultrapure water.

Sterilization: Draw the solution into a sterile syringe and attach a 0.22 µm sterile syringe

filter. Filter-sterilize the solution into a new sterile conical tube.

Aliquoting and Storage: To prevent repeated freeze-thaw cycles, which can reduce the

antibiotic's efficacy, aliquot the sterile stock solution into smaller, working volumes (e.g., 1

mL) in sterile microcentrifuge tubes. Clearly label each aliquot with "Bekanamycin Sulfate,"

the concentration (50 mg/mL), and the date of preparation. Store the aliquots at -20°C for

long-term use.

II. Calculating the Dilution for a Working Solution
The most common formula for calculating dilutions from a stock solution is C₁V₁ = C₂V₂, where:

C₁ is the concentration of the stock solution.

V₁ is the volume of the stock solution needed.

C₂ is the desired final concentration of the working solution.

V₂ is the final volume of the working solution.
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Example Calculation:

To prepare 100 mL of LB agar with a final bekanamycin sulfate concentration of 50 µg/mL

using a 50 mg/mL stock solution:

Ensure Consistent Units:

C₁ = 50 mg/mL = 50,000 µg/mL

C₂ = 50 µg/mL

V₂ = 100 mL

Rearrange the formula to solve for V₁:

V₁ = (C₂ * V₂) / C₁

Plug in the values and calculate:

V₁ = (50 µg/mL * 100 mL) / 50,000 µg/mL

V₁ = 0.1 mL

Conclusion: You will need to add 0.1 mL of the 50 mg/mL bekanamycin sulfate stock

solution to 100 mL of autoclaved and cooled media to achieve a final concentration of 50

µg/mL. This represents a 1:1000 dilution of the stock solution.

Mandatory Visualizations
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Preparation of Bekanamycin Sulfate Stock Solution
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Caption: Workflow for preparing a sterile stock solution of Bekanamycin Sulfate.
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Bekanamycin Sulfate Mechanism of Action
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Caption: Mechanism of action of Bekanamycin Sulfate in bacteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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